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Compound of Interest

Compound Name: 6-Methyl-3,5-heptadien-2-one

Cat. No.: B091463

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Methyl-3,5-heptadien-2-one, a
significant compound in the flavor and fragrance industry with potential applications in chemical
synthesis. This document outlines its chemical identity, including its IUPAC name and various
synonyms, and presents its physicochemical properties in a structured format.

Chemical Identity

6-Methyl-3,5-heptadien-2-one is an organic compound classified as an enone.[1][2] It is a key
intermediate in various industrial applications, including the synthesis of specialty chemicals
and pharmaceuticals.[3] The molecule exists as stereoisomers, primarily the (E) and (Z) forms,
which may have different sensory properties.

1.1. IUPAC Name

The formal IUPAC name for this compound specifies the stereochemistry of the double bonds.
The most commonly referenced isomer is:

e (3E)-6-methylhepta-3,5-dien-2-one[2][4]
The (Z)-isomer is identified as:

e (32)-6-methylhepta-3,5-dien-2-one[4][5]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b091463?utm_src=pdf-interest
https://www.benchchem.com/product/b091463?utm_src=pdf-body
https://www.benchchem.com/product/b091463?utm_src=pdf-body
https://foodb.ca/compounds/FDB008208
https://www.ymdb.ca/compounds/YMDB15959
https://www.chemimpex.com/products/34629
https://www.ymdb.ca/compounds/YMDB15959
https://pubchem.ncbi.nlm.nih.gov/compound/6-Methyl-3_5-heptadien-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/6-Methyl-3_5-heptadien-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/12510894
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1.2. Synonyms

The compound is known by a multitude of synonyms in commercial and scientific literature. The
following table summarizes the most common names and identifiers.

Synonym Reference
Methylheptadienone [4]
3,5-Heptadien-2-one, 6-methyl- [4]
2-Methylhepta-2,4-dien-6-one [4]
6-Methylhepta-3,5-dien-2-one [4]
6-Methyl-trans-3,5-heptadien-2-one [4]
(E)-6-Methyl-3,5-heptadien-2-one [4]
FEMA No. 3363 [4]
6-Methyl-3,5-heptadienone-2 [5][6]
2-methyl-2,4-heptadien-6-one [6]
6-Methyl-hepta-3,5-diene-2-one [6]

CAS Registry Number: 1604-28-0[4][6]

Physicochemical Properties

A summary of the key physicochemical properties of 6-Methyl-3,5-heptadien-2-one is
presented below. These properties are crucial for its handling, application, and in silico
modeling.
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Property Value

Molecular Formula CsH120

Molecular Weight 124.18 g/mol

Appearance Clear colorless to light yellow liquid[3][7]
Odor Cinnamon-like with a coconut undertone[7][8]
Boiling Point 189 -191 °C

Density 0.89 g/cm?3

Refractive Index n20/D 1.533 - 1.537

Solubility Miscible with alcohol, immiscible in water[7]
Flash Point 177.00 °F (80.56 °C)

Occurrence and Applications

6-Methyl-3,5-heptadien-2-one has been reported to occur naturally in various plants and food
items, including lavandin oil, grapes, tomatoes, green tea, and cooked rice.[7] Due to its distinct
aroma, it is utilized as a flavoring agent in food products and as a fragrance component in
perfumes.[3] Furthermore, its chemical structure makes it a valuable intermediate in the
synthesis of more complex molecules for the pharmaceutical and agrochemical industries.[3]

Logical Relationships of Nomenclature

The following diagram illustrates the hierarchical and synonymous relationships between the
various names used for 6-Methyl-3,5-heptadien-2-one.
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Nomenclature for 6-Methyl-3,5-heptadien-2-one

6-Methyl-3,5-heptadien-2-one

IUPAC Name SynonymsJ

)4 4

G-Methyl-trans-3,5-heptadien-2-on9 FEMA 3363

N

Gllethylheptadienone

(3E)-6-methylhepta-3,5-dien-2-one

(32)-6-methylhepta-3,5-dien-2-one

Click to download full resolution via product page

Caption: Nomenclature hierarchy for 6-Methyl-3,5-heptadien-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7.6-METHYL-3,5-HEPTADIEN-2-ONE | 1604-28-0 [chemicalbook.com]
¢ 8. methyl heptadienone, 1604-28-0 [thegoodscentscompany.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 6-Methyl-3,5-heptadien-
2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091463#6-methyl-3-5-heptadien-2-one-synonyms-
and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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